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Compound of Interest

Compound Name:
2,3-Dichloro-4,5-

difluorobenzonitrile

Cat. No.: B185997 Get Quote

An In-depth Technical Guide to 2,3-Dichloro-4,5-difluorobenzonitrile

For the attention of: Researchers, scientists, and drug development professionals.

This document provides a comprehensive technical overview of 2,3-Dichloro-4,5-
difluorobenzonitrile, a halogenated aromatic nitrile. Due to the limited availability of direct

experimental data for this specific compound, this guide leverages calculated values, data from

structurally similar compounds, and established chemical principles to provide a thorough

profile.

Molecular Profile
2,3-Dichloro-4,5-difluorobenzonitrile is a polysubstituted aromatic compound. Its structure,

featuring a benzonitrile core with two chlorine and two fluorine atoms on the benzene ring,

suggests its potential as a versatile building block in the synthesis of complex organic

molecules, particularly in the fields of pharmaceuticals and agrochemicals. The presence of

multiple halogen substituents significantly influences the electronic properties and reactivity of

the molecule.

Molecular Formula: C₇HCl₂F₂N

Calculated Molecular Weight: 207.99 g/mol
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The precise arrangement of the halogen atoms on the aromatic ring is crucial for its chemical

behavior and biological activity in any derived products.

Caption: Chemical structure of 2,3-Dichloro-4,5-difluorobenzonitrile.

Physicochemical Data of Related Isomers
To provide context for the potential properties of 2,3-Dichloro-4,5-difluorobenzonitrile, the

following table summarizes the available data for structurally related isomers. These

compounds share the benzonitrile core but differ in the position and number of halogen

substituents.
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Compound
Name

CAS
Number

Molecular
Formula

Molecular
Weight (
g/mol )

Melting
Point (°C)

Boiling
Point (°C)

2,6-Dichloro-

4-

fluorobenzoni

trile

1473423-59-

4
C₇H₂Cl₂FN 190.00 Not Available Not Available

2,3-Dichloro-

4-

fluorobenzoni

trile

908123-82-0 C₇H₂Cl₂FN 190.00 Not Available Not Available

2,4-

Difluorobenzo

nitrile

3939-09-1 C₇H₃F₂N 139.10 47 - 49[1][2] 181.6

3,5-

Difluorobenzo

nitrile

64248-63-1 C₇H₃F₂N 139.10 85 - 88 160

2,3-

Difluorobenzo

nitrile

21524-39-0 C₇H₃F₂N 139.10 Not Available Not Available

3,4-

Difluorobenzo

nitrile

64248-62-0 C₇H₃F₂N 139.10 Not Available Not Available

2,4,5-

Trifluorobenz

onitrile

98349-22-5 C₇H₂F₃N 157.09 Not Available Not Available

2,6-

Difluorobenzo

nitrile

1897-52-5 C₇H₃F₂N 139.10 25 - 28 197 - 198

Potential Synthetic Pathways
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While a specific, validated synthesis for 2,3-Dichloro-4,5-difluorobenzonitrile is not readily

available in the literature, a plausible route can be proposed based on the known synthesis of

its precursor, 2,3-dichloro-4,5-difluorobenzoyl chloride.[3] The conversion of a benzoyl chloride

to a benzonitrile is a standard transformation in organic synthesis.

A common method involves the reaction of the corresponding benzoic acid with a dehydrating

agent, such as thionyl chloride, to form the benzoyl chloride, which is then converted to the

primary amide by reaction with ammonia. Subsequent dehydration of the amide yields the

nitrile.

Proposed Experimental Protocol:

Synthesis of 2,3-dichloro-4,5-difluorobenzoyl chloride: A solution of 2,3-dichloro-4,5-

difluorobenzoic acid and a catalytic amount of dimethylformamide in thionyl chloride is

refluxed.[3] The excess thionyl chloride is then removed by distillation to yield the crude

benzoyl chloride.[3]

Amidation: The crude 2,3-dichloro-4,5-difluorobenzoyl chloride is slowly added to a cooled,

concentrated solution of aqueous ammonia to form 2,3-dichloro-4,5-difluorobenzamide.

Dehydration to Nitrile: The resulting amide is then treated with a dehydrating agent such as

phosphorus oxychloride, thionyl chloride, or cyanuric chloride to yield 2,3-Dichloro-4,5-
difluorobenzonitrile.
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2,3-dichloro-4,5-difluorobenzoic acid

React with Thionyl Chloride
(SOCl2) and DMF (cat.)

2,3-dichloro-4,5-difluorobenzoyl chloride

React with Ammonia (NH3)

2,3-dichloro-4,5-difluorobenzamide

Dehydration (e.g., with POCl3)

2,3-Dichloro-4,5-difluorobenzonitrile

Click to download full resolution via product page

Caption: Proposed synthetic workflow for 2,3-Dichloro-4,5-difluorobenzonitrile.

Potential Applications and Reactivity
Fluorinated benzonitriles are valuable intermediates in the synthesis of various biologically

active molecules.[4] The nitrile group can be hydrolyzed to a carboxylic acid, reduced to an

amine, or participate in cycloaddition reactions. The chlorine and fluorine substituents on the

aromatic ring can be targeted for nucleophilic aromatic substitution reactions, allowing for the
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introduction of other functional groups. Given these characteristics, 2,3-Dichloro-4,5-
difluorobenzonitrile could be a key precursor for novel pharmaceuticals and agrochemicals.

Safety and Handling
No specific safety data sheet (MSDS) is available for 2,3-Dichloro-4,5-difluorobenzonitrile.

However, based on the data for related halogenated benzonitriles, the following precautions

should be taken:

Hazard Classification: Likely to be harmful if swallowed, in contact with skin, or if inhaled.

May cause skin, eye, and respiratory irritation.[5][6][7][8]

Personal Protective Equipment (PPE): Wear protective gloves, clothing, eye protection, and

face protection.[5][7][8]

Handling: Use only in a well-ventilated area. Avoid breathing dust, fume, gas, mist, vapors, or

spray.[5][7] Wash hands thoroughly after handling.[5][6]

Storage: Store in a cool, dry, and well-ventilated place in a tightly sealed container.[5]

In case of exposure:

Eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present

and easy to do. Continue rinsing.[5][6][7]

Skin: Wash with plenty of soap and water.[5][6]

Inhalation: Remove person to fresh air and keep comfortable for breathing.[5][6]

Ingestion: Rinse mouth. Call a POISON CENTER or doctor if you feel unwell.[5]

It is imperative to consult a comprehensive and current safety data sheet before handling this

or any related chemical. The information provided here is for guidance and is based on

structurally similar compounds.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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